Cas no 1220028-18-1 (N-Isobutyl-2-(methylamino)acetamide hydrochloride)

• Product Name: N-Isobutyl-2-(methylamino)acetamide hydrochloride
• CAS No: 1220028-18-1
• MF: C₇H₁₇ClN₂O
• MW: 180.675680875778
• CID: 1076593
• PubChem ID: 53410863
• Update Time: 2025-06-08

N-Isobutyl-2-(methylamino)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Isobutyl-2-(methylamino)acetamide hydrochloride
• AKOS015846813
• N-ISOBUTYL-2-(METHYLAMINO)ACETAMIDEHYDROCHLORIDE
• 2-(methylamino)-N-(2-methylpropyl)acetamide;hydrochloride
• 2-(methylamino)-N-(2-methylpropyl)acetamide hydrochloride
• 1220028-18-1
• A925864

• MDL： MFCD13562470
• Inchi： 1S/C7H16N2O.ClH/c1-6(2)4-9-7(10)5-8-3;/h6,8H,4-5H2,1-3H3,(H,9,10);1H
• InChI Key： CASPTUVKSNVGFP-UHFFFAOYSA-N
• SMILES： Cl.O=C(CNC)NCC(C)C

Computed Properties

• Exact Mass: 180.1029409g/mol
• Monoisotopic Mass: 180.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

N-Isobutyl-2-(methylamino)acetamide hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on N-Isobutyl-2-(methylamino)acetamide hydrochloride

Comprehensive Overview of N-Isobutyl-2-(methylamino)acetamide hydrochloride (CAS No. 1220028-18-1)

N-Isobutyl-2-(methylamino)acetamide hydrochloride (CAS No. 1220028-18-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and therapeutic formulations. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental and industrial use.

One of the key features of N-Isobutyl-2-(methylamino)acetamide hydrochloride is its role as a building block in the synthesis of more complex molecules. Researchers are particularly interested in its amide and methylamino functional groups, which are pivotal in designing compounds with targeted biological activities. The isobutyl moiety further contributes to its lipophilicity, influencing its pharmacokinetic properties.

In recent years, the demand for N-Isobutyl-2-(methylamino)acetamide hydrochloride has surged due to its relevance in addressing contemporary health challenges. For instance, its potential role in modulating neurological pathways has sparked interest in studies related to cognitive health and neurodegenerative conditions. This aligns with the growing public focus on mental well-being and brain health, topics frequently searched in AI-driven platforms and search engines.

The compound's CAS No. 1220028-18-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication and documentation. Its inclusion in databases like PubChem and ChemSpider facilitates easy access to its physicochemical properties, safety data, and research applications. This transparency is vital for scientists navigating the complexities of drug discovery and molecular design.

From an industrial perspective, N-Isobutyl-2-(methylamino)acetamide hydrochloride is valued for its scalability and compatibility with modern synthetic techniques. Advances in green chemistry have further optimized its production, reducing environmental impact—a concern increasingly highlighted in SEO trends and user queries. This reflects the broader shift toward sustainable practices in chemical manufacturing.

In conclusion, N-Isobutyl-2-(methylamino)acetamide hydrochloride (CAS No. 1220028-18-1) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications, coupled with rising interest in health-centric and eco-friendly solutions, position it as a compound of enduring relevance. As scientific inquiry evolves, this molecule is poised to play a pivotal role in shaping future therapeutic and industrial advancements.